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Compound of Interest

Compound Name: Sulfo Cy5 bis COOH

Cat. No.: B15598095

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Sulfo Cy5 bis COOH, a fluorescent

dye engineered for high-performance applications in biological and biomedical research. We

will delve into its core properties, provide detailed experimental protocols for its use, and

present visual representations of its structure and reaction mechanisms.

Core Concepts: Understanding Sulfo Cy5 bis COOH
Sulfo Cy5 bis COOH is a derivative of the widely used Cyanine5 (Cy5) fluorescent dye. Its

chemical structure is specifically modified to enhance its utility in aqueous environments and for

covalent labeling of biomolecules. The name itself describes its key features:

Sulfo: The presence of sulfonate (SO₃⁻) groups significantly increases the dye's water

solubility. This is a critical feature for bioconjugation reactions, as it allows for labeling in

aqueous buffers without the need for organic co-solvents that can denature sensitive

proteins.

Cy5: This refers to the core cyanine dye structure, which is characterized by a long

polymethine chain connecting two nitrogen-containing heterocyclic rings. This structure is
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responsible for the dye's strong absorption and bright fluorescence in the far-red region of

the spectrum, a desirable characteristic due to the low autofluorescence of biological

samples in this range.

bis COOH: This indicates the presence of two carboxylic acid functional groups. These

groups are the reactive handles for covalently attaching the dye to other molecules, typically

through the formation of an amide bond with primary amines on proteins, peptides, or amine-

modified oligonucleotides.

The combination of high water solubility, intense far-red fluorescence, and reactive carboxylic

acid groups makes Sulfo Cy5 bis COOH a versatile tool for a variety of research applications.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Sulfo Cy5 bis COOH and

closely related analogs. These parameters are crucial for designing and interpreting

fluorescence-based experiments.

Property Value Reference(s)

Chemical Formula C₃₇H₄₇BrN₂O₁₀S₂ [1]

Molecular Weight 823.8 g/mol [1]

Excitation Maximum (λex) ~646 nm [2]

Emission Maximum (λem) ~662 nm [2]

Extinction Coefficient ~271,000 cm⁻¹M⁻¹ at 646 nm [2]

Fluorescence Quantum Yield ~0.2 [2]

Solubility Water, DMSO, DMF [2]

Storage Conditions
-20°C, desiccated and

protected from light
[1][2]

Note: Data for excitation, emission, extinction coefficient, and quantum yield are for the closely

related diSulfo-Cy5 carboxylic acid, which is expected to have nearly identical spectral

properties.
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Experimental Protocols: Bioconjugation to Proteins
The primary application of Sulfo Cy5 bis COOH is the covalent labeling of biomolecules. The

following is a detailed, two-step protocol for conjugating the dye to a protein, such as an

antibody, using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-

hydroxysulfosuccinimide (Sulfo-NHS) chemistry. This method activates the carboxylic acid

groups on the dye to form a more stable amine-reactive intermediate.

Materials and Reagents:
Sulfo Cy5 bis COOH

Protein to be labeled (e.g., IgG antibody) in an amine-free buffer (e.g., PBS)

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

Coupling Buffer: PBS (Phosphate-Buffered Saline), pH 7.2-7.4

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Quenching Solution: 1 M Tris-HCl, pH 8.5

Anhydrous DMSO (Dimethyl sulfoxide)

Desalting column (e.g., Sephadex G-25) or dialysis cassette for purification

Step 1: Activation of Sulfo Cy5 bis COOH
Prepare Dye Solution: Dissolve Sulfo Cy5 bis COOH in anhydrous DMSO to a stock

concentration of 10 mg/mL.

Prepare EDC and Sulfo-NHS: Immediately before use, prepare solutions of EDC and Sulfo-

NHS in Activation Buffer.

Activation Reaction: In a microcentrifuge tube, mix the Sulfo Cy5 bis COOH solution with

the EDC and Sulfo-NHS solutions. A typical molar ratio is 1:2:5 (Dye:EDC:Sulfo-NHS).
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Incubation: Incubate the reaction mixture for 15-30 minutes at room temperature, protected

from light. This step forms the amine-reactive Sulfo-NHS ester of the dye.

Step 2: Conjugation to the Protein
Prepare Protein: Ensure the protein is at a concentration of 2-10 mg/mL in the Coupling

Buffer.

Adjust pH (if necessary): The pH of the protein solution should be between 7.2 and 8.5 for

efficient reaction with the Sulfo-NHS ester.

Conjugation Reaction: Add the activated Sulfo Cy5 bis COOH solution to the protein

solution. The molar ratio of dye to protein will need to be optimized for the specific

application, but a starting point of 10:1 to 20:1 is common.

Incubation: Incubate the reaction for 1-2 hours at room temperature with gentle stirring or

rotation, protected from light.

Quenching: Add the Quenching Solution to the reaction mixture to a final concentration of

50-100 mM to stop the reaction by consuming any unreacted dye. Incubate for 30 minutes.

Step 3: Purification of the Conjugate
Removal of Unconjugated Dye: Separate the fluorescently labeled protein from the

unreacted dye and reaction byproducts using a desalting column (e.g., Sephadex G-25) or

by dialysis against PBS.

Characterization: Determine the degree of labeling (DOL), which is the average number of

dye molecules per protein molecule, by measuring the absorbance of the conjugate at 280

nm (for the protein) and ~646 nm (for the dye).

Mandatory Visualizations
Chemical Structure of Sulfo Cy5 bis COOH
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Caption: Conceptual diagram of the Sulfo Cy5 bis COOH structure.

Experimental Workflow: Protein Conjugation
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Caption: Workflow for labeling proteins with Sulfo Cy5 bis COOH.

Applications in Research
The unique properties of Sulfo Cy5 bis COOH make it suitable for a wide range of applications

in life sciences and drug development, including:

Fluorescence Microscopy: Labeled antibodies can be used for high-contrast imaging of

cellular structures and protein localization.

Flow Cytometry: Provides a strong and distinct signal for cell sorting and analysis.

In Vivo Imaging: The far-red emission is ideal for deep tissue imaging with minimal

background interference.[3]

Bioconjugation: Efficiently labels proteins, antibodies, and nucleic acids for various assays.

[3]

Molecular Probes: Used in bioanalytical assays to study biomolecular interactions.[3]
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This guide provides the foundational knowledge for researchers to effectively utilize Sulfo Cy5
bis COOH in their experimental designs. By understanding its properties and following detailed

protocols, scientists can leverage this powerful fluorescent tool to advance their research

goals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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